Cas no 2228479-73-8 (3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• CAS No: 2228479-73-8
• MF: C₁₄H₁₅F₂N₃
• MW: 263.285809755325
• CID: 5853177
• PubChem ID: 165673112
• Update Time: 2025-05-20

3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine
• [3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutyl]methanamine
• EN300-1863085
• 2228479-73-8

• Inchi： 1S/C14H15F2N3/c15-14(16)7-13(8-14,9-17)11-6-18-19-12(11)10-4-2-1-3-5-10/h1-6H,7-9,17H2,(H,18,19)
• InChI Key： QCVWVUWEISHVMI-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=NNC=2C2C=CC=CC=2)(CN)C1)F

Computed Properties

• Exact Mass: 263.12340382g/mol
• Monoisotopic Mass: 263.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 54.7Ų

Additional information on 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine

Introduction to 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine (CAS No. 2228479-73-8)

3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2228479-73-8, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications. The presence of both difluoro and phenyl-pyrazole moieties in its molecular framework suggests a high degree of functional complexity, which may contribute to its interactions with biological targets.

The structural motif of 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine is characterized by a cyclobutyl core substituted with a difluoro group at the 3-position and an amine group linked to a 3-phenyl-1H-pyrazol-4-yl moiety. This configuration not only imparts distinct electronic properties but also opens up possibilities for diverse pharmacological effects. The pyrazole ring, in particular, is a well-known pharmacophore that has been extensively studied for its role in various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such compounds more efficiently. The difluoro substitution pattern is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design. In particular, the fluoro atoms can influence the electronic distribution of the molecule, leading to altered interactions with biological receptors. This has been a focus of numerous studies aimed at optimizing drug-like properties while maintaining or enhancing biological activity.

One of the most compelling aspects of 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine is its potential as a scaffold for developing novel therapeutic agents. The cyclobutyl ring provides rigidity to the molecule, which can be advantageous for achieving high binding specificity. Meanwhile, the amine group offers a site for further functionalization, allowing chemists to tailor the compound’s properties as needed. These features make it a valuable candidate for further investigation in drug discovery programs.

In the context of current research trends, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Many diseases, including cancer and inflammatory disorders, are associated with dysregulated PPIs. The unique structure of 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine suggests that it may have the capacity to interact with such targets effectively. Preliminary studies have indicated that compounds with similar structural motifs can disrupt aberrant signaling pathways by inhibiting key PPIs involved in disease progression.

The phenyl-pyrazole moiety is particularly noteworthy for its potential biological activity. Pyrazole derivatives have been reported to exhibit a wide range of pharmacological effects, including anti-inflammatory, antiviral, and anticancer properties. The phenyl ring further enhances these effects by providing additional interaction points with biological targets. This combination of structural features makes 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine a promising candidate for further exploration in medicinal chemistry.

From a synthetic perspective, the preparation of 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-yl)cyclobutylmethanamine presents an interesting challenge due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to access such molecules efficiently. Techniques such as transition-metal-catalyzed cross-coupling reactions and fluorochemical transformations have been instrumental in constructing the desired framework. These advances have not only simplified the synthesis but also allowed for greater flexibility in modifying the molecule’s structure.

The potential applications of 3,3-difluoro-1-(3-phenyl-1H-pyrazol-4-y)cyclobutylmethanamine extend beyond traditional therapeutic areas. Its unique properties may also make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical studies. For instance, researchers could use this compound to probe the mechanisms of PPIs or to develop new methodologies for drug discovery.

In conclusion, 3 , 3 - difluoro - 1 - ( 3 - phenyl - 1 H - pyrazol - 4 - yl ) cyclobut ylmethanamin e ( C A S N o . 2 2 2 8 4 7 9 - 7 3 - 8 ) represents a fascinating subject of study in pharmaceutical chemistry . Its structural complexity , coupled with its potential biological activities , makes it an attractive candidate for further development . As research continues to uncover new applications and synthetic strategies , this compound is likely to play an increasingly important role in drug discovery and development efforts .